3-(4-methylbenzylidene)-2-benzofuran-1(3H)-one

• IUPAC Name: (3Z)-3-[(4-methylphenyl)methylidene]-2-benzofuran-1-one
• InChI: InChI=1S/C16H12O2/c1-11-6-8-12(9-7-11)10-15-13-4-2-3-5-14(13)16(17)18-15/h2-10H,1H3/b15-10-
• InChI Key: HYLSWFOHDJRUGQ-GDNBJRDFSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=C2C3=CC=CC=C3C(=O)O2
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C\2/C3=CC=CC=C3C(=O)O2
• Molecular Formula: C16H12O2
• Molecular Weight: 236.26 g/mol

Description

3-(4-methylbenzylidene)-2-benzofuran-1(3H)-one, commonly known as MBF, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. MBF belongs to the family of benzofuranones, which are known for their diverse biological activities.

Scientific Research Applications

Electrochemical Synthesis

The electrochemical study of certain benzofuran derivatives showcases their potential in electrochemical synthesis. For instance, the electrochemical oxidation of 3,4-dihydroxybenzoic acid in the presence of nucleophiles has led to the formation of benzofuran derivatives. This method offers a novel approach to synthesizing benzofuran derivatives with applications in various fields, including materials science and pharmaceuticals (Moghaddam et al., 2006).

Novel Synthesis Methods

The total synthesis of benzofuran derivatives from natural sources has been documented, indicating their importance in natural product chemistry and drug discovery. For example, the synthesis of 2-isopropyliden-2H-benzofuran-3-one from Verbesina luetzelburgii highlights the chemical diversity and potential biological activities of benzofuran compounds (Pergomet et al., 2017).

Catalytic Applications

Palladium-catalyzed methods have been developed for the synthesis of benzofuran-2(3H)-ones, demonstrating the utility of 3-(4-methylbenzylidene)-2-benzofuran-1(3H)-one and its derivatives in organic synthesis and potentially in the development of new materials and pharmaceuticals (Li et al., 2017).

Antimicrobial and Anti-inflammatory Activities

Research into benzofuran derivatives has revealed their antimicrobial and anti-inflammatory activities. These findings are crucial for the development of new therapeutics against various diseases. For instance, ethyl 2-(4-methylbenzylidene)-3-oxobutanoate has been studied for its potential antimicrobial activity, indicating the broad applicability of benzofuran derivatives in biomedical research (Kariyappa et al., 2016).

Material Science and Photophysics

Benzofuran compounds have also found applications in material science and photophysics, as illustrated by the study of their vibrational and electronic absorption spectra. Such research underpins the development of new materials with specific optical properties for use in electronic devices, sensors, and other technologies (Veeraiah et al., 2012).